N-(4-ethyl-3-methyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide

• IUPAC Name: N-(4-ethyl-3-methyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide
• InChI: InChI=1S/C18H18N2O2S/c1-4-12-7-6-10-15-16(12)20(2)18(23-15)19-17(21)13-8-5-9-14(11-13)22-3/h5-11H,4H2,1-3H3
• InChI Key: UHELTBXMRAQLCR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=NC(=O)C3=CC(=CC=C3)OC)N2C
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol
• CAS No.: 1321766-84-0

Description

N-(4-ethyl-3-methyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide, also known as EMBI, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EMBI belongs to the family of benzothiazole derivatives and has been found to possess a wide range of biological activities.

Scientific Research Applications

Pharmacological Significance of Benzothiazole Derivatives

Benzothiazole derivatives, including compounds structurally related to N-(4-ethyl-3-methyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide, have been identified as possessing a wide range of pharmacological activities. These activities include antimicrobial, analgesic, anti-inflammatory, antidiabetic, and anticancer effects, among others. The structural diversity of benzothiazole derivatives contributes significantly to their therapeutic potential, making them valuable in the development of new medicinal agents.

• Antimicrobial and Antiviral Properties : Benzothiazole derivatives have been explored for their antimicrobial and antiviral capabilities. These compounds have shown promise in combating a variety of pathogenic microorganisms and viruses, indicating their potential in the development of new antimicrobial and antiviral therapies (Elamin et al., 2020).

• Cancer Chemotherapy : The anticancer activity of benzothiazole derivatives is particularly notable. These compounds have been investigated for their potential to act as chemotherapeutic agents, with some derivatives showing efficacy in inhibiting tumor growth and proliferation. The development of benzothiazole-based compounds as anticancer agents highlights their significant role in medicinal chemistry and cancer research (Keri et al., 2015).

• Antioxidant Capacity : Some benzothiazole derivatives exhibit antioxidant properties, which are important in mitigating oxidative stress, a factor in many chronic diseases. The exploration of these compounds for their antioxidant capacity further underscores their potential therapeutic applications (Ilyasov et al., 2020).